Cas no 1822453-39-3 (methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride)

• Product Name: methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride
• CAS No: 1822453-39-3
• MF: C₇H₁₃ClN₄O₃
• MW: 236.656120061874
• CID: 5719252
• PubChem ID: 86262391
• Update Time: 2025-05-28

methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride
• methyl 2-amino-3-[4-(hydroxymethyl)triazol-1-yl]propanoate;hydrochloride
• EN300-241151
• AKOS026747175
• 1822453-39-3
• F2167-1484
• methyl 2-amino-3-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]propanoate hydrochloride

• Inchi： 1S/C7H12N4O3.ClH/c1-14-7(13)6(8)3-11-2-5(4-12)9-10-11;/h2,6,12H,3-4,8H2,1H3;1H
• InChI Key： XTLZWVKEDSEHBG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CN1C=C(CO)N=N1)N)=O

Computed Properties

• Exact Mass: 236.0676180g/mol
• Monoisotopic Mass: 236.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride

Comprehensive Overview of Methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate Hydrochloride (CAS No. 1822453-39-3)

Methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride (CAS No. 1822453-39-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an amino acid ester and a triazole ring, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in peptide synthesis, enzyme inhibition, and bioconjugation due to its reactive sites.

The compound's structure includes a hydroxymethyl group attached to a 1,2,3-triazole ring, which enhances its solubility and reactivity in aqueous environments. This property is critical for its use in biomedical applications, such as the development of targeted drug delivery systems. Recent studies have explored its role in click chemistry, a popular method for modular synthesis in medicinal chemistry. The CAS No. 1822453-39-3 is frequently searched in academic databases, reflecting its growing importance in organic synthesis and biotechnology.

In the context of current trends, methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride aligns with the rising demand for sustainable chemistry and green synthesis practices. Researchers are investigating eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. Additionally, its potential in proteomics and bioimaging has sparked interest, as it can serve as a labeling agent for tracking biomolecules in cellular systems.

The pharmaceutical industry is also exploring its utility in small-molecule drug design, particularly for neurological disorders and infectious diseases. Its triazole moiety is known to interact with biological targets, such as enzymes and receptors, making it a promising scaffold for lead optimization. Questions like "How is CAS No. 1822453-39-3 used in drug discovery?" or "What are the synthetic routes for methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride?" are commonly encountered in scientific forums, highlighting its relevance.

From a technical perspective, the compound's hydrochloride salt form improves its stability and handling, which is crucial for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structure. As the demand for high-purity intermediates grows, CAS No. 1822453-39-3 remains a key focus for suppliers and researchers alike.

In summary, methyl 2-amino-3-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)propanoate hydrochloride represents a cutting-edge compound with broad applications in life sciences and material chemistry. Its unique structural features and reactivity profile position it as a valuable tool for advancing precision medicine and biochemical engineering. Future research will likely uncover even more innovative uses for this molecule, solidifying its role in modern science.